Cas no 911114-89-1 (Carbamic chloride, (cyclohexylmethyl)methyl-)

• Product Name: Carbamic chloride, (cyclohexylmethyl)methyl-
• CAS No: 911114-89-1
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 1959376
• PubChem ID: 59512492
• Update Time: 2025-05-22

Carbamic chloride, (cyclohexylmethyl)methyl- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (cyclohexylmethyl)methyl-
• SCHEMBL3370864
• cyclohexylmethyl-methylcarbamoyl chloride
• N-(CYCLOHEXYLMETHYL)-N-METHYLCARBAMOYL CHLORIDE
• 911114-89-1
• GZFSOAYFGZHYSW-UHFFFAOYSA-N
• AKOS018445348
• EN300-1154848
• cyclohexylmethyl-methyl-carbamoyl chloride
• N-(CYCLOHEXYLMETHYL)-N-METHYLCARBAMOYLCHLORIDE

• Inchi： 1S/C9H16ClNO/c1-11(9(10)12)7-8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key： GZFSOAYFGZHYSW-UHFFFAOYSA-N
• SMILES： ClC(N(C)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic chloride, (cyclohexylmethyl)methyl-

Carbamic Chloride, (Cyclohexylmethyl)Methyl - CAS No. 911114-89-1

The compound Carbamic Chloride, (Cyclohexylmethyl)Methyl (CAS No. 911114-89-1) is a versatile and significant chemical entity in the field of organic synthesis and materials science. This compound, often abbreviated as CCCMC (Cyclohexylmethyl Carbamic Chloride), has garnered attention due to its unique chemical properties and wide-ranging applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

Carbamic Chloride, (Cyclohexylmethyl)Methyl is an organochlorine compound with the molecular formula C₁₀H₁₇ClN₂O. Its structure consists of a cyclohexane ring attached to a methyl group via a methylene bridge, which is further connected to a carbamate group (-NCO₂-). The presence of the cyclohexyl group imparts stability and enhances the compound's solubility in organic solvents. The carbamate functionality makes it highly reactive, enabling it to participate in various nucleophilic substitutions and condensation reactions.

The synthesis of Carbamic Chloride, (Cyclohexylmethyl)Methyl typically involves two primary methods: the phosgene-based method and the chlorination of corresponding ureas. The phosgene method involves reacting cyclohexylmethylamine with phosgene in the presence of a base to form the desired carbamate chloride. This method is efficient and widely used due to its high yield and simplicity. Alternatively, the chlorination method involves treating cyclohexylmethylurea with thionyl chloride or phosphorus oxychloride to produce the corresponding carbamate chloride.

One of the most notable applications of Carbamic Chloride, (Cyclohexylmethyl)Methyl is in the synthesis of polyurethanes. The compound serves as an isocyanate precursor, enabling the formation of high-performance polyurethane materials with excellent mechanical properties. Recent studies have highlighted its potential in developing thermoresistant polyurethanes for aerospace applications.

In addition to its role in polymer chemistry, Carbamic Chloride, (Cyclohexylmethyl)Methyl has found utility in pharmaceuticals and agrochemicals. Its ability to act as a reactive intermediate makes it valuable in synthesizing bioactive molecules. For instance, researchers have employed this compound in the development of novel insecticides with reduced environmental impact.

Recent advancements in green chemistry have led to innovative methods for synthesizing Carbamic Chloride, (Cyclohexylmethyl)Methyl using biocatalysts and renewable feedstocks. These methods not only enhance sustainability but also reduce production costs. Furthermore, studies on its catalytic applications have revealed its potential as a highly efficient catalyst for peptide bond formation under mild conditions.

In conclusion, Carbamic Chloride, (Cyclohexylmethyl)Methyl remains a pivotal compound in modern organic synthesis due to its unique properties and diverse applications. Ongoing research continues to uncover new avenues for its utilization across various industries, solidifying its importance in both academic and industrial settings.